2-(2,4-dichlorophenoxy)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C19H14Cl2N4O4S/c20-11-1-6-17(15(21)7-11)29-8-18(26)22-19-14-9-30-10-16(14)23-24(19)12-2-4-13(5-3-12)25(27)28/h1-7H,8-10H2,(H,22,26)
• InChI Key: QTPRZYQPFPUEIC-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)COC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H14Cl2N4O4S
• Molecular Weight: 465.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H14Cl2N4O4S and its molecular weight is 465.31. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research by Chkirate et al. (2019) explored pyrazole-acetamide derivatives, leading to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes demonstrated significant antioxidant activity, indicating potential biomedical applications. The study highlights the role of hydrogen bonding in self-assembly processes, suggesting avenues for designing functionally diverse molecular architectures (Chkirate et al., 2019).

Synthesis and Characterization of Acetamide Derivatives

Salian et al. (2017) reported on the synthesis and spectroscopic characterization of N-(4-nitrophenyl)-2-{2-[3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]-4-oxo-4,5-dihydro-1,3-thiazol-5-yl}acetamide. This study adds to the understanding of acetamide derivatives' chemical properties, suggesting potential for further functional exploration and application in various fields (Salian et al., 2017).

Herbicidal Applications of Chloroacetamides

The study by Weisshaar and Böger (1989) delved into chloroacetamides, including their inhibition of fatty acid synthesis in green algae. This research underscores the agricultural implications of chloroacetamide compounds, potentially guiding the development of selective herbicides for crop protection (Weisshaar & Böger, 1989).

Nonlinear Optical Properties

Castro et al. (2017) conducted theoretical investigations to understand the nonlinear optical properties of organic crystals, including acetamide derivatives. Their findings suggest these compounds' utility in photonic devices, highlighting the intersection of organic chemistry with materials science and engineering (Castro et al., 2017).